An In-depth Technical Guide to the Solubility of (6-Morpholinopyridin-2-yl)boronic Acid in DMSO and Methanol
An In-depth Technical Guide to the Solubility of (6-Morpholinopyridin-2-yl)boronic Acid in DMSO and Methanol
Introduction
(6-Morpholinopyridin-2-yl)boronic acid is a heterocyclic organic compound featuring a pyridine ring substituted with a morpholine and a boronic acid functional group.[1][2] Such molecules are of significant interest in medicinal chemistry and drug discovery, often serving as key building blocks in the synthesis of complex pharmaceutical agents.[3][4] The boronic acid moiety, in particular, is a versatile functional group known for its role in enzyme inhibition and its utility in Suzuki-Miyaura cross-coupling reactions.[4]
Understanding the solubility of (6-Morpholinopyridin-2-yl)boronic acid in common laboratory solvents like dimethyl sulfoxide (DMSO) and methanol is a critical first step in its application. Solubility dictates how a compound can be stored, formulated for assays, and utilized in synthetic reactions. This guide provides a comprehensive overview of the solubility characteristics of this compound, grounded in the fundamental principles of solubility science. We will explore the theoretical considerations for its solubility in DMSO and methanol, and provide detailed, field-proven protocols for experimentally determining its solubility. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound's behavior in solution.
Theoretical Considerations for Solubility
The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent. (6-Morpholinopyridin-2-yl)boronic acid possesses both polar and non-polar characteristics. The morpholine and pyridine rings introduce some lipophilicity, while the boronic acid group and the nitrogen and oxygen atoms are capable of hydrogen bonding, contributing to its polarity.
Solubility in Dimethyl Sulfoxide (DMSO)
Solubility in Methanol
Methanol is a polar protic solvent, capable of acting as both a hydrogen bond donor and acceptor. Boronic acids, in general, are known to be soluble in polar solvents like methanol.[3] The hydroxyl group of methanol can engage in hydrogen bonding with the boronic acid moiety and the heteroatoms of (6-Morpholinopyridin-2-yl)boronic acid. Furthermore, boronic acids can undergo esterification with alcohols like methanol, which can influence their solubility behavior.[9][10] While this reaction is typically catalyzed, the potential for interaction should be considered. It is expected that (6-Morpholinopyridin-2-yl)boronic acid will be soluble in methanol, making it a viable solvent for various applications, including chemical reactions and certain analytical techniques.[11]
Experimental Determination of Solubility
To accurately determine the solubility of (6-Morpholinopyridin-2-yl)boronic acid, two primary types of solubility assays are employed: kinetic and thermodynamic.
Kinetic Solubility
Kinetic solubility measures the concentration of a compound that remains in solution after a supersaturated solution, typically prepared by diluting a DMSO stock, is allowed to precipitate over a short period.[7][8][12] This measurement is highly relevant for early-stage drug discovery, where compounds are often handled as DMSO stock solutions.[12]
Thermodynamic Solubility
Thermodynamic, or equilibrium, solubility is the concentration of a compound in a saturated solution that is in equilibrium with its solid phase.[7][13][14] This is a more fundamental measure of solubility and is crucial for understanding a compound's behavior in formulation and for biopharmaceutical classification.[7]
Data Presentation
Experimental solubility data for (6-Morpholinopyridin-2-yl)boronic acid in DMSO and methanol should be presented in a clear and organized manner. The following tables provide a template for how such data should be structured.
| Solvent | Solubility Type | Concentration (mg/mL) | Concentration (µM) | Method | Temperature (°C) |
| DMSO | Kinetic | Experimental Value | Experimental Value | Nephelometry | 25 |
| Methanol | Kinetic | Experimental Value | Experimental Value | Nephelometry | 25 |
| DMSO | Thermodynamic | Experimental Value | Experimental Value | Shake-Flask | 25 |
| Methanol | Thermodynamic | Experimental Value | Experimental Value | Shake-Flask | 25 |
Experimental Protocols
The following are detailed protocols for determining the kinetic and thermodynamic solubility of (6-Morpholinopyridin-2-yl)boronic acid.
Protocol 1: Kinetic Solubility Determination by Nephelometry
This protocol outlines a high-throughput method for assessing kinetic solubility by measuring light scattering caused by precipitated compound.[6][8]
Materials:
-
(6-Morpholinopyridin-2-yl)boronic acid
-
Anhydrous DMSO
-
Phosphate-buffered saline (PBS), pH 7.4
-
96-well microtiter plates
-
Nephelometer
-
Automated liquid handler (recommended)
Procedure:
-
Stock Solution Preparation: Prepare a 10 mM stock solution of (6-Morpholinopyridin-2-yl)boronic acid in DMSO.
-
Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO to create a range of concentrations (e.g., 10 mM to 0.1 µM).
-
Addition to Buffer: Using an automated liquid handler, transfer a small volume (e.g., 2 µL) of each concentration from the DMSO plate to a new 96-well plate containing PBS (e.g., 198 µL per well). This creates a final DMSO concentration of 1%.
-
Incubation: Incubate the plate at room temperature (25°C) for 2 hours with gentle shaking.
-
Measurement: Measure the light scattering in each well using a nephelometer.
-
Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in light scattering is observed compared to the buffer-only control.
Caption: Workflow for Kinetic Solubility Determination by Nephelometry.
Protocol 2: Thermodynamic Solubility Determination by Shake-Flask Method
This protocol describes the "gold standard" shake-flask method for determining equilibrium solubility.[8][14]
Materials:
-
(6-Morpholinopyridin-2-yl)boronic acid (solid)
-
DMSO
-
Methanol
-
Glass vials with screw caps
-
Orbital shaker/incubator
-
Centrifuge
-
HPLC-UV system
-
Analytical balance
Procedure:
-
Sample Preparation: Add an excess amount of solid (6-Morpholinopyridin-2-yl)boronic acid to separate vials containing a known volume of DMSO and methanol. Ensure there is undissolved solid present.
-
Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled incubator (25°C) for 24-48 hours to ensure equilibrium is reached.
-
Phase Separation: Centrifuge the vials at high speed (e.g., 14,000 rpm) for 20 minutes to pellet the undissolved solid.
-
Sample Collection: Carefully collect an aliquot of the supernatant without disturbing the solid pellet.
-
Quantification:
-
Prepare a calibration curve using known concentrations of (6-Morpholinopyridin-2-yl)boronic acid in the respective solvent.
-
Dilute the collected supernatant with the appropriate solvent to fall within the range of the calibration curve.
-
Analyze the diluted samples and standards by HPLC-UV.
-
Calculate the concentration of the original supernatant based on the calibration curve and the dilution factor. This concentration represents the thermodynamic solubility.
-
Caption: Workflow for Thermodynamic Solubility Determination by the Shake-Flask Method.
Conclusion
While specific, publicly available quantitative solubility data for (6-Morpholinopyridin-2-yl)boronic acid in DMSO and methanol is limited, a strong theoretical basis suggests good solubility in both solvents. This guide provides the necessary framework for any researcher to experimentally determine these crucial parameters. The provided protocols for kinetic and thermodynamic solubility are robust and widely accepted in the field. By following these methodologies, scientists can generate reliable and reproducible solubility data, enabling the effective use of (6-Morpholinopyridin-2-yl)boronic acid in their research and development endeavors.
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